N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H13NO3S3/c16-21(17,14-4-2-7-20-14)15-9-12(11-5-8-19-10-11)13-3-1-6-18-13/h1-8,10,12,15H,9H2
• InChI Key: LGKJEDSSHJKTDG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNS(=O)(=O)C2=CC=CS2)C3=CSC=C3
• Molecular Formula: C14H13NO3S3
• Molecular Weight: 339.5 g/mol
• CAS No.: 2177366-33-3

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H13NO3S3 and its molecular weight is 339.44. The purity is usually 95%.
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Scientific Research Applications

Regiocontrolled Synthesis and Photooxygenation

The compound's involvement in the regiocontrolled synthesis of γ-hydroxybutenolides through photooxygenation of 2-thiophenyl-substituted furans highlights its significance in synthetic organic chemistry. This process allows for the quantitative synthesis of γ-hydroxybutenolides, which are crucial intermediates in organic synthesis, by facilitating the transformation of the thiophenyl moiety into ethyl phenylsulfenate and diphenyldisulfide under specific conditions (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).

Synthesis and Derivatization of Sulfonamides

Another critical application is in the synthesis and derivatization of 4-arylsulfonylthiophene- and furan-2-sulfonamides. This research domain involves preparing novel sulfonamides from heterocycles, leading to compounds that serve as precursors for further chemical modifications. This process underscores the compound's utility in developing more complex molecules with potential applications in medicinal chemistry and materials science (Hartman & Halczenko, 1990).

Solar Energy Conversion

Research into phenothiazine derivatives for dye-sensitized solar cells reveals the importance of conjugated linkers like furan and thiophene in enhancing solar energy conversion efficiency. This application is vital for renewable energy technologies, where the compound's structure could influence the efficiency and stability of solar cells (Se Hun Kim et al., 2011).

Catalysis and Annulation Reactions

The compound also plays a role in catalyzed annulation reactions, specifically in the concise construction of furan and thiophene units, which are fundamental in synthesizing bioactive compounds and functional materials. The Lewis acid ZnCl2-catalyzed [4+1] annulation is a notable method for generating highly functionalized furans and thiophenes, demonstrating the compound's versatility in facilitating complex chemical transformations (He, Lou, Yu, & Zhou, 2020).